Cas no 2228463-44-1 (1-methyl-3-2-(1H-pyrazol-1-yl)ethyl-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-2-(1H-pyrazol-1-yl)ethyl-1H-pyrazol-5-amine
• CAS No: 2228463-44-1
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• CID: 6058331
• PubChem ID: 165613746
• Update Time: 2025-10-30

1-methyl-3-2-(1H-pyrazol-1-yl)ethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-2-(1H-pyrazol-1-yl)ethyl-1H-pyrazol-5-amine
• 1-methyl-3-[2-(1H-pyrazol-1-yl)ethyl]-1H-pyrazol-5-amine
• 2228463-44-1
• EN300-1729852

• Inchi： 1S/C9H13N5/c1-13-9(10)7-8(12-13)3-6-14-5-2-4-11-14/h2,4-5,7H,3,6,10H2,1H3
• InChI Key： KIBYLHLTNPMWQI-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)CCC1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 191.11709544g/mol
• Monoisotopic Mass: 191.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-methyl-3-2-(1H-pyrazol-1-yl)ethyl-1H-pyrazol-5-amine

Introduction to 1-methyl-3-2-(1H-pyrazol-1-yl)ethyl-1H-pyrazol-5-amine (CAS No. 2228463-44-1)

1-methyl-3-2-(1H-pyrazol-1-yl)ethyl-1H-pyrazol-5-amine, identified by the chemical compound code CAS No. 2228463-44-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic derivative belongs to the pyrazole class, a scaffold widely recognized for its diverse biological activities and therapeutic potential. The molecular structure of this compound features multiple functional groups, including amine and methyl substituents, which contribute to its unique chemical properties and reactivity. The presence of two pyrazole rings linked through an ethyl chain enhances its potential as a pharmacophore in drug design.

The compound's relevance in modern pharmaceutical research stems from its structural similarity to known bioactive molecules. Pyrazole derivatives have been extensively studied for their roles in various biological processes, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The specific arrangement of atoms in 1-methyl-3-2-(1H-pyrazol-1-yl)ethyl-1H-pyrazol-5-amine suggests that it may interact with biological targets in ways that could be exploited for therapeutic purposes. For instance, the amine group at the 5-position of the pyrazole ring could serve as a hydrogen bond acceptor or participate in coordination with metal ions, which is a common feature in many drug molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high precision. Studies indicate that 1-methyl-3-2-(1H-pyrazol-1-yl)ethyl-1H-pyrazol-5-amine may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and inflammatory diseases. The dual pyrazole moiety could also enhance solubility and bioavailability, making it a promising candidate for further development.

In the context of drug discovery, the synthesis of this compound represents a significant step forward. Modern synthetic methodologies have allowed for the efficient preparation of complex pyrazole derivatives, often with high yields and purity. The use of transition metal-catalyzed reactions has been particularly valuable in constructing the intricate carbon frameworks found in this molecule. Such synthetic approaches not only facilitate research but also pave the way for large-scale production if the compound proves to be therapeutically relevant.

The pharmacological profile of 1-methyl-3-2-(1H-pyrazol-1-y)ethyl - 1H-pyrazol -5 -amine is currently under investigation in several preclinical studies. Researchers are exploring its potential as an antagonist or agonist for various receptors, as well as its ability to modulate signaling pathways involved in disease progression. Preliminary data suggest that this compound may possess anti-proliferative effects, making it a candidate for oncology research. Additionally, its structural features could make it useful in developing treatments for neurodegenerative disorders, where modulation of neurotransmitter systems is crucial.

The role of computational tools in understanding the biological behavior of CAS No. 2228463 - 44 - 1 cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound might interact with proteins and nucleic acids at the atomic level. These studies are essential for rationalizing experimental observations and guiding medicinal chemists in optimizing lead structures.

The synthesis and characterization of CAS No. 2228463 - 44 - 1 also highlight the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such cooperation ensures that compounds like this one are not only synthesized efficiently but also evaluated thoroughly for their potential benefits and risks before moving into clinical trials.

As research continues to uncover new therapeutic applications for pyrazole derivatives, compounds like CAS No. 2228463 - 44 - 1 are likely to play a pivotal role in future drug development pipelines. Their unique structural features offer a rich foundation for innovation, and ongoing studies promise to expand our understanding of their pharmacological properties.

In conclusion,CAS No .2228463 -44 - 1, specifically referred to as _ _ _ _ _ _ _ _ _ _ _ _ _ _,_ _ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _,_,_,_,_,_,_,_,_,_,_,_,_,_,_, represents a fascinating subject of study within pharmaceutical chemistry . Its molecular architecture , combined with preliminary evidence of biological activity , positions it as a valuable asset in the quest for novel therapeutics . Further exploration into its pharmacological profile will undoubtedly yield significant insights into potential medical applications.